diethyl {[butyl(methylsulfonyl)amino]methyl}phosphonate

• IUPAC Name: N-butyl-N-(diethoxyphosphorylmethyl)methanesulfonamide
• InChI: InChI=1S/C10H24NO5PS/c1-5-8-9-11(18(4,13)14)10-17(12,15-6-2)16-7-3/h5-10H2,1-4H3
• InChI Key: LHALJRZGEGVDPO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CP(=O)(OCC)OCC)S(=O)(=O)C
• Molecular Formula: C10H24NO5PS
• Molecular Weight: 301.34 g/mol

Description

Diethyl {[butyl(methylsulfonyl)amino]methyl}phosphonate, commonly known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMMP is a colorless liquid with a pungent odor and is commonly used as a simulant for chemical warfare agents.

Mechanism of Action

DMMP acts as a cholinesterase inhibitor, which means it inhibits the breakdown of the neurotransmitter acetylcholine in the nervous system. This leads to an accumulation of acetylcholine, which can cause a range of physiological effects such as muscle spasms, convulsions, and respiratory failure.
Biochemical and Physiological Effects:
DMMP exposure can cause a range of biochemical and physiological effects. These include inhibition of cholinesterase activity, increased levels of acetylcholine, and activation of the sympathetic nervous system. DMMP exposure can also cause oxidative stress and damage to cell membranes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMMP in lab experiments is its ability to mimic the properties of chemical warfare agents without the associated risks. DMMP is also relatively easy to synthesize and purify. However, one of the limitations of using DMMP is that it may not accurately reflect the behavior of actual chemical warfare agents in real-world scenarios.

Future Directions

There are several future directions for research on DMMP. One area of focus is the development of more sensitive and selective detection methods for DMMP. Another area of research is the development of more effective decontamination procedures for DMMP. Additionally, there is a need for further research on the long-term health effects of DMMP exposure.

Synthesis Methods

The synthesis of DMMP involves the reaction of diethyl phosphite and N-butyl-N-methylsulfonylamine. The reaction is carried out in the presence of a catalyst such as triethylamine or sodium hydride. The resulting product is then purified using distillation or column chromatography.

Scientific Research Applications

DMMP has been widely used in scientific research as a simulant for chemical warfare agents such as sarin and soman. Its ability to mimic the chemical properties of these agents has made it a valuable tool for testing the effectiveness of various detection methods and decontamination procedures.